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Compound of Interest

Compound Name: RO2959 monohydrochloride

Cat. No.: B560445 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and

disposal of RO2959 monohydrochloride, a potent and selective CRAC channel inhibitor.

Adherence to these procedures is essential to ensure personal safety and minimize

environmental impact.

RO2959 monohydrochloride is a potent blocker of store-operated calcium entry (SOCE)

mediated by Orai1/Stim1 channels.[1][2] Its potency necessitates careful handling to avoid

potential exposure.[3][4]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling RO2959
monohydrochloride to determine the appropriate level of PPE.[5] The following table

summarizes recommended PPE for various laboratory activities.
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Activity Recommended PPE Rationale

Weighing and Dispensing (as a

powder)

- Full-face powered air-

purifying respirator (PAPR) or

a supplied-air respirator.[6] -

Disposable, solid-front lab coat

with tight-fitting cuffs.[6] -

Double-gloving (e.g., nitrile).[5]

[6] - Disposable sleeves.[6] -

Safety glasses or goggles (if

not using a full-face respirator).

[6][7]

High risk of aerosolization and

inhalation of a potent powder.

Full respiratory protection is

critical. Double-gloving

provides an additional barrier

against contamination.[6]

Solution Preparation

- Chemical fume hood or other

ventilated enclosure.[6] - Lab

coat.[5][6][7] - Safety glasses

with side shields or chemical

splash goggles.[5][6][7] -

Single pair of chemical-

resistant gloves (e.g., nitrile).

[5][6][7]

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills remains.

Engineering controls like a

fume hood are the primary

means of protection.[6]

General Laboratory Operations

- Lab coat.[5][6][7] - Safety

glasses.[5][6][7] - Gloves.[5][6]

[7]

Standard laboratory practice to

protect against incidental

contact.[6]

Operational Plan
A systematic approach is vital for safely handling potent compounds like RO2959
monohydrochloride from receipt to disposal.

1. Receipt and Storage:

Upon receipt, log the compound into inventory and verify the integrity of the container.

Store in a tightly sealed container in a dry, well-ventilated area.[8]
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Recommended storage for the stock solution is at -80°C for up to 6 months or -20°C for up to

1 month.[1]

2. Pre-Handling Preparation:

Review this safety guide and any available Safety Data Sheet (SDS) for similar compounds.

Conduct a thorough risk assessment for the specific procedures to be performed.[5]

Ensure the work area, such as a chemical fume hood, is certified and functioning correctly.[6]

Decontaminate all surfaces before starting work.

Prepare a spill kit appropriate for the quantity of the compound being handled.

3. Handling Procedures:

Always handle RO2959 monohydrochloride within a certified chemical fume hood or other

appropriate containment device.[3][6]

Don the appropriate PPE as determined by the risk assessment.[4][6]

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Clearly label all containers with the compound name, concentration, and date.

4. Post-Handling:

Decontaminate all surfaces and equipment after use.

Carefully doff PPE to avoid self-contamination and dispose of it as hazardous waste.[6]

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.

Disposal Plan
All waste contaminated with RO2959 monohydrochloride must be treated as hazardous

waste and disposed of according to institutional and local regulations.[9]
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Contaminated Solids (e.g., unused compound): Collect in a clearly labeled, sealed container

for hazardous chemical waste.

Contaminated Labware (e.g., vials, pipette tips): Collect in a designated, puncture-resistant,

and sealed container. Label as "Hazardous Waste" with the compound's name.[6]

Contaminated PPE (e.g., gloves, lab coat): Place in a sealed bag or container labeled as

hazardous waste.[6]

Liquid Waste (e.g., solutions): Collect in a compatible, sealed, and clearly labeled hazardous

waste container. Do not pour down the drain.[10]

Quantitative Data
Parameter Value Species/System

IC₅₀ (CRAC channel) 402 nM -

IC₅₀ (SOCE via Orai1/Stim1) 25 nM -

IC₅₀ (Orai1) 25 nM -

IC₅₀ (Orai3) 530 nM -

IC₅₀ (SOCE in CD4+ T

lymphocytes)
265 nM Human

Data sourced from MedchemExpress.[1]

Experimental Workflow
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Workflow for Safe Handling of RO2959 Monohydrochloride

Preparation

Handling

Post-Handling & Disposal

Review Safety Information & SDS

Conduct Risk Assessment

Prepare Work Area & Spill Kit

Don Appropriate PPE

Handle Compound in Containment

Prepare Solutions & Label

Decontaminate Work Area

Doff & Dispose of PPE

Dispose of Contaminated Waste

Wash Hands Thoroughly

Click to download full resolution via product page
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Caption: A step-by-step workflow for the safe handling and disposal of RO2959
monohydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b560445?utm_src=pdf-body
https://www.benchchem.com/product/b560445?utm_src=pdf-body
https://www.benchchem.com/product/b560445?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/ro2959-monohydrochloride.html
https://file.medchemexpress.com/catalog/targetPDF/CRAC-Channel-Inhibitors-Modulators-MCE.pdf
https://www.escopharma.com/news/it-s-more-than-just-being-fragile-how-to-handle-potent-formulation
https://agnopharma.com/technical-briefs/potent-compound-handling-operations/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Potent_Research_Compounds.pdf
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.merckmillipore.com/Web-KR-Site/ko_KR/-/KRW/ShowDocument-File?ProductSKU=MDA_CHEM-105999&DocumentType=MSD&DocumentId=105999_SDS_ZA_EN.PDF&DocumentUID=358332&Language=EN&Country=ZA&Origin=null
https://www.merckmillipore.com/Web-JP-Site/en_US/-/JPY/ShowDocument-File?ProductSKU=MDA_CHEM-103133&DocumentType=MSD&DocumentId=103133_SDS_GB_EN.PDF&DocumentUID=327472&Language=EN&Country=GB&Origin=null
https://www.merckmillipore.com/Web-KR-Site/ko_KR/-/KRW/ShowDocument-File?ProductSKU=EMD_BIO-70726&DocumentType=MSD&DocumentId=D48911_SET_SDS_IS_EN.PDF&DocumentUID=325690535&Language=EN&Country=IS&Origin=null
https://www.benchchem.com/product/b560445#personal-protective-equipment-for-handling-ro2959-monohydrochloride
https://www.benchchem.com/product/b560445#personal-protective-equipment-for-handling-ro2959-monohydrochloride
https://www.benchchem.com/product/b560445#personal-protective-equipment-for-handling-ro2959-monohydrochloride
https://www.benchchem.com/product/b560445#personal-protective-equipment-for-handling-ro2959-monohydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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